![molecular formula C8H8BrFO B1271503 1-Bromo-4-fluoro-2-(methoxymethyl)benzene CAS No. 842167-67-3](/img/structure/B1271503.png)
1-Bromo-4-fluoro-2-(methoxymethyl)benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Bromo-4-fluoro-2-(methoxymethyl)benzene” is a chemical compound with the molecular formula C8H8BrFO . It has a molecular weight of 219.05 g/mol . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “1-Bromo-4-fluoro-2-(methoxymethyl)benzene” is 1S/C8H8BrFO/c1-11-5-6-4-7 (10)2-3-8 (6)9/h2-4H,5H2,1H3 . The Canonical SMILES is COCC1=C (C=CC (=C1)F)Br .Physical And Chemical Properties Analysis
“1-Bromo-4-fluoro-2-(methoxymethyl)benzene” has a molecular weight of 219.05 g/mol, an XLogP3-AA of 2.4, and a topological polar surface area of 9.2 Ų . It has 0 hydrogen bond donor count, 2 hydrogen bond acceptor count, and 2 rotatable bond count . The compound is a liquid at room temperature .Scientific Research Applications
Organic Synthesis
“1-Bromo-4-fluoro-2-(methoxymethyl)benzene” is an organic compound that can be used in various organic synthesis processes . Its unique structure allows it to participate in a variety of reactions, making it a valuable tool in the field of organic chemistry .
Suzuki-Miyaura Coupling Reaction
This compound can be used in the Suzuki-Miyaura coupling reaction to form carbon-carbon bonds . This reaction is a type of palladium-catalyzed cross coupling reaction, which is widely used in organic synthesis to create biaryl compounds .
Life Science Research
This compound can be used as a biological material or organic compound for life science related research . It can be used in various experiments to study biological processes, such as cell signaling, gene expression, and protein function .
Material Science Research
In the field of material science, “1-Bromo-4-fluoro-2-(methoxymethyl)benzene” can be used in the synthesis of new materials . Its unique properties can contribute to the development of materials with novel characteristics .
Chromatography
This compound can potentially be used in chromatography, a laboratory technique for the separation of mixtures . Its unique structure can interact with the components of a mixture in different ways, helping to separate them based on their different physical or chemical properties .
Safety and Hazards
Mechanism of Action
Target of Action
1-Bromo-4-fluoro-2-(methoxymethyl)benzene is a complex organic compound that is used in various chemical reactions . . It’s often used as a reagent in research and development
Mode of Action
It’s primarily used as a reagent in chemical reactions . In the context of organic synthesis, it may participate in reactions such as the Suzuki-Miyaura coupling reaction , which is a type of carbon-carbon bond-forming reaction.
Biochemical Pathways
As a chemical reagent, it’s primarily used to facilitate specific reactions in the laboratory rather than to interact with biological systems .
Action Environment
The action of 1-Bromo-4-fluoro-2-(methoxymethyl)benzene can be influenced by various environmental factors, such as temperature, pH, and the presence of other chemicals. These factors can affect the rate and outcome of the reactions in which this compound is involved .
properties
IUPAC Name |
1-bromo-4-fluoro-2-(methoxymethyl)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrFO/c1-11-5-6-4-7(10)2-3-8(6)9/h2-4H,5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZDHNNAARQPBCA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(C=CC(=C1)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20377721 |
Source
|
Record name | 1-bromo-4-fluoro-2-(methoxymethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-fluoro-2-(methoxymethyl)benzene | |
CAS RN |
842167-67-3 |
Source
|
Record name | 1-bromo-4-fluoro-2-(methoxymethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-4-fluoro-2-(methoxymethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.